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Cat. No.: B15495372 Get Quote

Essential Safety and Handling Guide for
Diazene, dibenzoyl-
This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals handling Diazene, dibenzoyl- (also known as Dibenzoyl Peroxide).

Adherence to these procedures is essential for ensuring laboratory safety and proper chemical

management.

Personal Protective Equipment (PPE)
When handling Diazene, dibenzoyl-, a comprehensive PPE strategy is mandatory to minimize

exposure and ensure personal safety. The recommended level of protection may vary based on

the specific laboratory conditions and the quantity of the substance being handled.
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Protection Type Specification Rationale

Eye and Face Protection

Wear safety glasses with side

shields or goggles.[1] A face

shield may also be necessary.

[2][3]

Protects against splashes and

dust particles that can cause

serious eye irritation.[1][4]

Skin Protection

Chemical-resistant gloves

(e.g., impervious gloves).[5][6]

Wear protective clothing, such

as coveralls or a lab coat, to

prevent skin contact.[1]

Prevents skin irritation and

potential allergic reactions.[1]

[2][4] Contaminated work

clothing should not be allowed

out of the workplace.[1][2]

Respiratory Protection

Use a NIOSH-approved

respirator if ventilation is

inadequate or when dusts,

vapors, or aerosols are

generated.[1][5][7] A full-face

or half-mask air-purifying

respirator may be appropriate

depending on the

concentration and type of

airborne substance.[2] In

emergency situations, a self-

contained breathing apparatus

(SCBA) is required.[1][3][8][9]

Protects against inhalation of

irritating dusts which can affect

the nose, throat, and lungs.[10]

Occupational Exposure Limits
Organization Exposure Limit (TWA - 8-hour)

OSHA (PEL) 5 mg/m³[10][11]

ACGIH (TLV) 5 mg/m³[10][11]

NIOSH (REL) 5 mg/m³ (10-hour)[10]
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Engineering Controls:

Work in a well-ventilated area.[8] Local exhaust ventilation may be necessary to control

airborne dust.[1]

Ensure eyewash stations and emergency showers are readily accessible and clearly

marked.[2][10]

Handling Procedures:

Avoid contact with skin and eyes.[8]

Minimize dust generation and accumulation.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[1][5] No smoking.[1]

Ground/bond container and receiving equipment to prevent static discharge.[4]

Wash hands thoroughly after handling.[1][8]

Storage:

Store in a cool, dry, and well-ventilated place in a tightly closed original container.[5][6][8]

Keep away from combustible materials, strong acids, and oxidizing agents.[1][8]

Recommended storage temperature is typically between 2-8°C.[5][12]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[8] Remove contact lenses if present and easy to do.[1] Seek immediate medical

attention.[13]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[8]

[14] Remove contaminated clothing.[1][14] If skin irritation or a rash occurs, get medical

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC112580010&countryCode=US&language=en
https://www.euclidchemical.com/fileshare/ProductFiles/msds/044I_05_U.pdf
https://www.akasel.com/wp-content/uploads/2020/11/8701uk.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0215.pdf
https://www.fishersci.com/store/msds?partNumber=AC112580010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC112580010&countryCode=US&language=en
https://www.euclidchemical.com/fileshare/ProductFiles/msds/044I_05_U.pdf
https://www.sigmaaldrich.com/GB/en/sds/aldrich/513466?userType=undefined
https://www.euclidchemical.com/fileshare/ProductFiles/msds/044I_05_U.pdf
https://www.chemos.de/import/data/msds/GB_en/94-36-0-A0010915-GB-en.pdf
https://www.euclidchemical.com/fileshare/ProductFiles/msds/044I_05_U.pdf
https://www.fishersci.com/store/msds?partNumber=AC112580010&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/aldrich/513466?userType=undefined
https://isg.ku.edu.tr/sites/isg.ku.edu.tr/files/laboratuvar/sci137/msds/BenzoylPeroxide.pdf
https://www.fishersci.com/store/msds?partNumber=AC112580010&countryCode=US&language=en
https://www.euclidchemical.com/fileshare/ProductFiles/msds/044I_05_U.pdf
https://www.fishersci.com/store/msds?partNumber=AC112580010&countryCode=US&language=en
https://www.sigmaaldrich.com/GB/en/sds/aldrich/513466?userType=undefined
https://www.sigmaaldrich.com/GB/en/sds/aldrich/632651?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC112580010&countryCode=US&language=en
https://www.euclidchemical.com/fileshare/ProductFiles/msds/044I_05_U.pdf
https://safety.fsu.edu/safety_manual/Chemical%20Emergencies,%20Exposures,%20and%20Spills.pdf
https://www.fishersci.com/store/msds?partNumber=AC112580010&countryCode=US&language=en
https://emergencypreparedness.caltech.edu/Procedures/Spill
https://www.euclidchemical.com/fileshare/ProductFiles/msds/044I_05_U.pdf
https://emergencypreparedness.caltech.edu/Procedures/Spill
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15495372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


advice.[1][2]

Inhalation: Move the person to fresh air.[1][8] If not breathing, give artificial respiration.[8]

Seek medical attention.[8]

Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water.[9] Seek immediate medical

attention.[8]

Spill Response: In the event of a spill, the following workflow should be initiated to ensure a

safe and effective cleanup.

Workflow for handling a Diazene, dibenzoyl- spill.

Disposal Plan
Waste Disposal:

Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, national, and international regulations.[1][2]

Waste benzoyl peroxide may be safely destroyed by slowly adding it to a 10% sodium

hydroxide solution (approximately 10 times its weight) with agitation.[6][15]

Do not release into the environment.[8]

Container Disposal:

Empty containers should be thoroughly rinsed with water.

Disposal of empty containers can be done via incineration or as directed by waste

management protocols.[16]

This guide is intended to provide essential safety information. Always refer to the specific

Safety Data Sheet (SDS) for Diazene, dibenzoyl- before use and ensure you are fully trained

in its proper handling and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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